molecular formula C6H11NOS B6239678 {bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone CAS No. 2680532-19-6

{bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone

Cat. No. B6239678
CAS RN: 2680532-19-6
M. Wt: 145.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone is not fully understood. However, studies have suggested that it may exert its antimicrobial and anticancer effects by inducing apoptosis, a process of programmed cell death. It may also inhibit the activity of acetylcholinesterase by binding to its active site.
Biochemical and physiological effects:
Bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of various bacterial and fungal strains. It has also been shown to induce apoptosis in cancer cells. In addition, it has been found to inhibit the activity of acetylcholinesterase, which may have implications for the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone in lab experiments is its relatively simple synthesis method. In addition, its potential applications in various fields make it a promising compound for further research. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone. One area of interest is its potential as an antimicrobial agent, particularly in the development of new antibiotics to combat drug-resistant bacterial strains. In addition, further studies are needed to fully understand its mechanism of action and potential applications in the treatment of Alzheimer's disease and cancer. Finally, the synthesis of derivatives of this compound may lead to the development of more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone involves the reaction of bicyclo[1.1.1]pentane-1-carbaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting compound is then treated with hydrogen peroxide to yield the final product.

Scientific Research Applications

Bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone has been studied for its potential applications in various fields. In medicinal chemistry, it has been investigated for its antimicrobial and anticancer properties. In addition, it has shown promise as a potential inhibitor of acetylcholinesterase, an enzyme that plays a role in the development of Alzheimer's disease.

properties

{ "Design of the Synthesis Pathway": "The synthesis of {bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone can be achieved through a multistep reaction involving the conversion of starting materials to intermediates and finally to the target compound. The key steps in the synthesis pathway include the formation of the bicyclo[1.1.1]pentane ring system, the introduction of the imino group, and the addition of the lambda6-sulfanone moiety.", "Starting Materials": ["Cyclopropane", "Formaldehyde", "Ammonia", "Sulfur", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Diethyl ether", "Ethanol"], "Reaction": ["Step 1: Cyclopropane is reacted with formaldehyde in the presence of ammonia to form 1-aminocyclopropane.", "Step 2: 1-aminocyclopropane is reacted with chloroacetic acid in the presence of sodium hydroxide to form {bicyclo[1.1.1]pentan-1-yl}glycine.", "Step 3: {bicyclo[1.1.1]pentan-1-yl}glycine is treated with sulfur and hydrochloric acid to form {bicyclo[1.1.1]pentan-1-yl}(imino)methylthiol.", "Step 4: {bicyclo[1.1.1]pentan-1-yl}(imino)methylthiol is oxidized with hydrogen peroxide to form {bicyclo[1.1.1]pentan-1-yl}(imino)methylsulfinyl.", "Step 5: {bicyclo[1.1.1]pentan-1-yl}(imino)methylsulfinyl is further oxidized with hydrogen peroxide to form {bicyclo[1.1.1]pentan-1-yl}(imino)methylsulfonyl.", "Step 6: {bicyclo[1.1.1]pentan-1-yl}(imino)methylsulfonyl is reacted with sodium chloride and diethyl ether to form {bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone."] }

CAS RN

2680532-19-6

Product Name

{bicyclo[1.1.1]pentan-1-yl}(imino)methyl-lambda6-sulfanone

Molecular Formula

C6H11NOS

Molecular Weight

145.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.